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Introduction

The Ristocetin Cofactor (VWF:RCo) assay is a fundamental laboratory test for the functional
assessment of von Willebrand Factor (VWF).[1] VWF is a critical multimeric glycoprotein in
hemostasis, mediating platelet adhesion to sites of vascular injury and acting as a carrier for
Factor VIl in circulation.[1] This assay quantifies the in vitro activity of VWF by measuring its
ability to agglutinate platelets in the presence of the antibiotic ristocetin.[2] Ristocetin induces a
conformational change in VWF, allowing it to bind to the platelet glycoprotein Ib (GPIb)
receptor, leading to platelet agglutination.[3] The rate of agglutination is proportional to the
functional activity of VWF in the plasma sample.[2]

The VWF:RCo assay is essential for the diagnosis and subtyping of von Willebrand Disease
(VWD), the most common inherited bleeding disorder, which is characterized by a quantitative
or qualitative defect in VWF.[1] A decreased VWF:RCo level is a key indicator of impaired VWF
function.[1] This application note provides a detailed protocol for the VWF:RCo assay using the
platelet aggregation method, along with guidance on data interpretation and quality control.
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Principle of the Assay

The VWF:RCo assay is a turbidimetric method that measures the rate of platelet agglutination
in response to ristocetin. Patient platelet-poor plasma, containing VWF, is mixed with a
standardized suspension of formalin-fixed platelets and ristocetin. The VWF in the patient's
plasma binds to the GPIb receptors on the fixed platelets, causing them to agglutinate. This
agglutination increases light transmission through the sample, which is measured by a platelet
aggregometer. The rate of change in light transmission is proportional to the VWF activity in the
sample. A standard curve is generated using a reference plasma with a known VWF:RCo
concentration, and the VWF activity of patient and control samples is interpolated from this
curve.[4]

Materials and Reagents
Reagent Preparation
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Reagent Preparation Instructions Storage and Stability

Reconstitute a vial with 6 mL of  Store lyophilized platelets at 2-
N Tris Buffered Saline. Let stand 8°C. Reconstituted platelets
Lyophilized Platelets i
for 30 minutes before use, are stable for 30 days at 2-

mixing by gentle inversion.[5] 8°C.[5]

Reconstitute a 7.5 mg vial with
0.75 mL of distilled water to
achieve a stock concentration

of 10 mg/mL. Let stand at N
Store lyophilized reagent at 2-

Ristocetin room temperature for 30
8°C.[5]

minutes with occasional
swirling. Do not shake.[5] The
final concentration in the assay

is typically 1 mg/mL.

Reconstitute with 1.0 mL of
von Willebrand Reference distilled water. Let stand for 20  Store lyophilized plasma at 2-
Plasma, Normal minutes at room temperature 8°C.[5]

with occasional swirling.[5]

Use as provided for the
Tris Buffered Saline (TBS) reconstitution of lyophilized Store at 2-8°C.[5]

platelets.

Control Plasmas (Normal and Reconstitute according to the Store as recommended by the

Abnormal) manufacturer's instructions. manufacturer.

Experimental Protocol
Specimen Collection and Handling

e Specimen: Collect whole blood in a tube containing 3.2% buffered sodium citrate
anticoagulant.[5]

o Collection: Use a clean venipuncture technique, ensuring a 9:1 blood-to-anticoagulant ratio.
Mix the sample immediately by gentle inversion.[5]
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e Processing: Centrifuge the specimen at 1000-2400 g for 15 minutes to obtain platelet-poor

plasma (PPP).[5]

» Storage: Test the plasma within 2 hours of collection. If testing is delayed, store the plasma

frozen at -20°C for up to two weeks or at -70°C for up to six months. Thaw just prior to use.

[5]

Standard Curve Preparation

Prepare serial dilutions of the reconstituted Normal Reference Plasma using Tris Buffered

Saline (TBS) as outlined in the table below.[5]

Reconstituted
Tube Label TBS

Final VWF:RCo

Reference Plasma Activity (%)
100% 0.2 mL 0.0 mL 100%

0.2 mL of 100%
50% o 0.2mL 50%

dilution
25% 0.2 mL of 50% dilution 0.2 mL 25%

Assay Procedure (Platelet Aggregometer)

 Instrument Warm-up: Ensure the platelet aggregometer is warmed up to 37°C.

» Baseline Setting:

o

stir bar.[5]

o

[¢]

[¢]

e Sample Testing:

Add 0.05 mL of Ristocetin to the cuvette and swirl to mix.[5]

Add 0.4 mL of reconstituted platelets to a pre-warmed aggregometer cuvette containing a

Place the cuvette in the aggregometer and incubate for at least two minutes.[5]

Set the 0% and 100% baselines according to the instrument's instructions.[5]
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o For each standard, control, and patient sample, add 0.4 mL of reconstituted platelets to a
pre-warmed cuvette with a stir bar.

o Add 0.05 mL of Ristocetin to the cuvette.
o Place the cuvette in the aggregometer's incubation well.

o Add 0.05 mL of the respective standard, control, or patient plasma dilution to the cuvette.

[5]
o Move the cuvette to the testing well to start the aggregation reading.

o Record the aggregation pattern until the reaction is complete (typically for a fixed time,
e.g., 5 minutes). The aggregometer software will calculate the maximum rate of
aggregation (slope).

Experimental Workflow
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Preparation Assay Execution
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Caption: Workflow of the Ristocetin A Cofactor Assay.

Data Presentation and Interpretation
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Quality Control

e Run normal and abnormal control plasmas with each batch of patient samples.

e The results for the controls must fall within the established acceptable ranges for the assay

to be considered valid.

Calculation of Results

e Plot the maximum aggregation rate (slope) for each standard dilution against its

corresponding VWF:RCo activity (%) to generate a standard curve.

o Determine the VWF:RCo activity of the patient and control samples by interpolating their

maximum aggregation rates from the standard curve.

o Multiply the interpolated value by any dilution factor used for the patient sample.

Interpretation of Results

The VWF:RCo activity is typically reported in International Units per deciliter (IU/dL) or as a

percentage of normal activity.

VWF:RCo Level

Interpretation

Normal Range

50-150 IU/dL (may vary by laboratory and
patient blood type)[1]

Suggests either a quantitative deficiency (Type
1 or 3 VWD) or a qualitative defect (Type 2

Decreased VWD) in von Willebrand Factor.[1] A level below
30 IU/dL is considered a definitive diagnosis of
VWD.[1]
Levels between 30-50 IU/dL may be indicative
Borderline of mild VWD and may require repeat testing or

further investigation.[1]

VWF:RCo to VWF:Ag Ratio

© 2026 BenchChem. All rights reserved.

7/12 Tech Support


https://emedicine.medscape.com/article/2086190-overview
https://emedicine.medscape.com/article/2086190-overview
https://emedicine.medscape.com/article/2086190-overview
https://emedicine.medscape.com/article/2086190-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

For a more definitive diagnosis and subtyping of VWD, the VWF:RCo activity should be
compared to the von Willebrand Factor Antigen (VWF:Ag) level, which measures the total

amount of VWF protein.

VWF:RCo/VWF:Ag Ratio Associated VWD Type Interpretation

Indicates a proportional
>0.7 Type 1 VWD decrease in both VWF protein

and function.[1]

Suggests a qualitative defect
<0.7 Type 2 VWD (e.g., 2A, 2B) where the VWF protein is
present but dysfunctional.[1]

Signaling Pathway and Logical Relationships
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Caption: Mechanism of Ristocetin-Induced Platelet Agglutination.

Alternative Methodologies

While the platelet aggregation-based VWF:RCo assay is considered the gold standard, several
alternative methods have been developed to improve automation, precision, and sensitivity.[6]

These include:

o Latex Immunoassay (LIA): Utilizes latex particles coated with a monoclonal antibody against
the GPIb-binding site of VWF. The degree of agglutination is measured turbidimetrically.
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e Enzyme-Linked Immunosorbent Assay (ELISA): Microtiter plates are coated with a
recombinant GPIb fragment. VWF from the sample binds to the immobilized GPIb in the
presence of ristocetin, and the bound VWEF is detected with a labeled antibody.[7]

o Chemiluminescence Immunoassay (CLIA): A newer automated method with excellent
performance characteristics for measuring VWF activity.[6][8]

e Flow Cytometry: Can also be used to measure VWF:RCo activity.[7]

These automated methods offer advantages in terms of reduced hands-on time and improved
reproducibility.[6]

Conclusion

The Ristocetin A cofactor assay is a crucial diagnostic tool for the evaluation of von Willebrand
Factor function. The traditional platelet aggregometry method, while technically demanding,
provides a direct functional assessment of VWF. Careful adherence to the detailed protocol,
including proper specimen handling, reagent preparation, and quality control, is essential for
obtaining accurate and reliable results. The interpretation of VWF:RCo activity, particularly in
conjunction with VWF:Ag levels, allows for the precise diagnosis and classification of von
Willebrand Disease, guiding appropriate clinical management for affected individuals. The
emergence of automated methods offers promising alternatives to the traditional assay, with
the potential for improved standardization and efficiency in the clinical laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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